Cas no 688336-66-5 (N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide)

• Product Name: N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• CAS No: 688336-66-5
• MF: C₁₈H₁₂ClF₄N₃OS
• MW: 429.818995475769
• CID: 6354040
• PubChem ID: 4117068
• Update Time: 2025-10-18

N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide
• AKOS024585981
• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-{[1-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl}acetamide
• SJ000236358
• N-(2-chloro-5-(trifluoromethyl)phenyl)-2-((1-(4-fluorophenyl)-1H-imidazol-2-yl)thio)acetamide
• F0599-0377
• N-[2-chloro-5-(trifluoromethyl)phenyl]-2-[1-(4-fluorophenyl)imidazol-2-yl]sulfanylacetamide
• CHEMBL589676
• 688336-66-5
• EU-0024537

• Inchi： 1S/C18H12ClF4N3OS/c19-14-6-1-11(18(21,22)23)9-15(14)25-16(27)10-28-17-24-7-8-26(17)13-4-2-12(20)3-5-13/h1-9H,10H2,(H,25,27)
• InChI Key： DPKCXMQSAIHAOS-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C(F)(F)F)=CC=1NC(CSC1=NC=CN1C1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 429.0325735g/mol
• Monoisotopic Mass: 429.0325735g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 534
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 72.2Ų

Additional information on N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide

Comprehensive Analysis of N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688336-66-5)

The compound N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS No. 688336-66-5) is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a trifluoromethyl group and a fluorophenyl-imidazole backbone, makes it a subject of interest for scientists exploring novel bioactive molecules. This article delves into its properties, applications, and relevance in current research trends, addressing common queries from academic and industrial perspectives.

One of the most searched questions in AI-driven drug discovery platforms revolves around the role of fluorinated compounds in modern therapeutics. N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide exemplifies this trend, as its trifluoromethyl moiety enhances metabolic stability and bioavailability—a key focus in medicinal chemistry. Researchers frequently inquire about the synthetic pathways for such molecules, given their utility in optimizing structure-activity relationships (SAR) for target proteins.

From a green chemistry standpoint, the demand for sustainable synthesis methods for complex acetamides like CAS 688336-66-5 has surged. Laboratories are increasingly adopting catalytic processes to minimize waste, aligning with global ESG (Environmental, Social, and Governance) goals. The compound’s imidazole-thioether linkage also sparks interest in heterocyclic chemistry, a hot topic in organic synthesis forums.

In agrochemical applications, derivatives of N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide are explored for their potential as pesticide intermediates. The fluorophenyl group’s lipophilicity may enhance membrane permeability, a recurring theme in crop protection research. This aligns with searches for "next-gen agrochemicals" and "low-residue pesticides"—topics dominating agricultural science discussions.

Analytical challenges, such as HPLC purification and NMR characterization of CAS 688336-66-5, are frequently debated in cheminformatics communities. The compound’s sulfur-containing segment necessitates advanced mass spectrometry techniques, reflecting broader industry demands for high-resolution analytical data.

As precision medicine gains traction, the relevance of targeted molecular scaffolds like this acetamide grows. Its multi-functional groups offer modularity for drug repurposing studies—a trending approach in computational biology. Searches for "polypharmacology" and "fragment-based drug design" further underscore its interdisciplinary appeal.

In conclusion, N-2-chloro-5-(trifluoromethyl)phenyl-2-{1-(4-fluorophenyl)-1H-imidazol-2-ylsulfanyl}acetamide (CAS 688336-66-5) represents a nexus of innovation across pharmaceutical, agrochemical, and material sciences. Its structural uniqueness and alignment with industry trends ensure continued exploration in both academic and commercial spheres.